Cas no 13739-49-6 (1H-Imidazole, 2,4-dimethyl-5-phenyl-)
13739-49-6 structure
Product Name:1H-Imidazole, 2,4-dimethyl-5-phenyl-
CAS No:13739-49-6
MF:C11H12N2
MW:172.226382255554
CID:1245120
PubChem ID:218260
Update Time:2025-04-20
1H-Imidazole, 2,4-dimethyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 2,4-dimethyl-5-phenyl-
- 2,4-dimethyl-5-phenylimidazole
- DB-148865
- SCHEMBL5850257
- 2,4-dimethyl-5-phenyl-1h-imidazole
- AKOS024366499
- 13739-49-6
-
- Inchi: 1S/C11H12N2/c1-8-11(13-9(2)12-8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,12,13)
- InChI Key: LHKCCUVBNACJKH-UHFFFAOYSA-N
- SMILES: N1C(C)=NC(C2C=CC=CC=2)=C1C
Computed Properties
- Exact Mass: 172.100048391g/mol
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 28.7Ų
1H-Imidazole, 2,4-dimethyl-5-phenyl- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
13739-49-6 (1H-Imidazole, 2,4-dimethyl-5-phenyl-) Related Products
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- 668-94-0(4,5-Diphenyl-1H-imidazole)
- 826-83-5(5-methyl-4-phenyl-1H-imidazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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